Cas no 2229444-01-1 (4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid)

• Product Name: 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid
• CAS No: 2229444-01-1
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 5859715
• PubChem ID: 165791792
• Update Time: 2025-07-02

4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid
• EN300-1934201
• 2229444-01-1

• Inchi： 1S/C10H13BrN2O3/c1-16-8-5-13-4-7(11)10(8)6(3-12)2-9(14)15/h4-6H,2-3,12H2,1H3,(H,14,15)
• InChI Key： AYPFSRYUGFKARB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CN)CC(=O)O)OC

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid

Introduction to 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid (CAS No. 2229444-01-1)

4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229444-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates both amino and carboxylic acid functional groups, alongside a brominated pyridine ring, making it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid lies in its potential as a building block for the development of novel drugs. Pyridine derivatives, in particular, have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of a bromine atom at the 3-position of the pyridine ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to target specific therapeutic pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. The structural features of 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid make it an attractive candidate for such applications. For instance, the amino group can be used to form hydrogen bonds with target proteins, while the carboxylic acid group can participate in ionic interactions or act as a leaving group in nucleophilic substitution reactions. The brominated pyridine moiety provides a handle for further derivatization, enabling the creation of molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential in drug discovery pipelines. Researchers have leveraged its structural flexibility to design molecules that interact with key enzymes and receptors involved in disease mechanisms. For example, studies have shown that derivatives of this compound can inhibit kinases and other enzymes implicated in cancer progression. Additionally, the methoxy group at the 5-position of the pyridine ring contributes to the overall electronic properties of the molecule, influencing its interactions with biological targets. This fine-tuning of structural features is crucial for achieving high efficacy and minimal off-target effects in drug candidates.

The synthesis of 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid is another area where this compound stands out. The synthetic route typically involves multi-step organic transformations, starting from readily available precursors such as 3-bromo-5-methoxypyridine and appropriate alkanoic acids or esters. The introduction of the amino group at the 4-position of the butanoic acid chain requires careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have significantly improved the efficiency and scalability of these synthetic processes, making it feasible to produce this compound in quantities sufficient for preclinical studies.

Preclinical studies have begun to explore the pharmacological properties of 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid and its derivatives. Initial findings suggest that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Moreover, its ability to cross the blood-brain barrier has been investigated, raising hopes for its potential use in treating neurological disorders. These early results underscore the importance of continued research into this class of compounds and highlight their potential as lead candidates for future drug development.

The role of computational chemistry in optimizing 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By simulating interactions between this compound and target proteins, scientists can identify optimal binding pockets and design analogs with improved potency. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional experimental methods and accelerating the development process.

Future directions in research on 4-amino-3-(3-bromo-5-methoxypyridin-4-yl)butanoic acid include exploring its role in modulating immune responses and inflammation. Given that many diseases involve dysregulated immune pathways, there is significant interest in developing immunomodulatory agents based on pyridine derivatives. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond cancer treatment. The versatility of this compound's structure makes it a valuable tool for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.

In conclusion,4-amino-3-(3-bromo-5-methoxypyridin-4-yibutanoic acid (CAS No. 2229444-01- 1) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities。 Its synthesis， pharmacological properties， and computational studies highlight its significance as a scaffold for drug discovery。 As research continues to uncover new therapeutic applications�� this compound is poised to play a crucial role in advancing medical treatments across multiple disease areas。 The ongoing exploration into its mechanisms of action and derivative compounds ensures that it will remain at the forefront of pharmaceutical innovation。